Cas no 2143955-78-4 (Me-Tet-PEG9-NHS)

Me-Tet-PEG9-NHS is a heterobifunctional polyethylene glycol (PEG) crosslinker featuring a methyltetrazine (Me-Tet) group at one terminus and an N-hydroxysuccinimide (NHS) ester at the other, connected by a PEG9 spacer. The methyltetrazine moiety enables rapid, bioorthogonal click chemistry with strained alkenes or alkynes via inverse electron-demand Diels-Alder (iEDDA) reactions, while the NHS ester facilitates efficient amine coupling under mild conditions. The PEG9 spacer enhances solubility and reduces steric hindrance, making it suitable for bioconjugation in aqueous environments. This reagent is particularly valuable for labeling biomolecules, surface modification, and constructing drug delivery systems due to its high reactivity, selectivity, and biocompatibility.
Me-Tet-PEG9-NHS structure
Me-Tet-PEG9-NHS structure
Product Name:Me-Tet-PEG9-NHS
CAS No:2143955-78-4
MF:C36H54N6O14
MW:794.85
CID:6808965
PubChem ID:138393897
Update Time:2025-06-14

Me-Tet-PEG9-NHS Chemical and Physical Properties

Names and Identifiers

    • HY-156491
    • Methyltetrazine-amino-PEG9-CH2CH2COONHS
    • CS-0903778
    • Me-Tet-PEG9-NHS
    • 2143955-78-4
    • 2,5-Dioxopyrrolidin-1-yl 1-(4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenyl)-3-oxo-6,9,12,15,18,21,24,27,30-nonaoxa-2-azatritriacontan-33-oate
    • DA-55368
    • Methyltetrazine-CH2NHCO-PEG9-CH2CH2COONHS
    • Inchi: 1S/C36H54N6O14/c1-29-38-40-36(41-39-29)31-4-2-30(3-5-31)28-37-32(43)8-10-47-12-14-49-16-18-51-20-22-53-24-26-55-27-25-54-23-21-52-19-17-50-15-13-48-11-9-35(46)56-42-33(44)6-7-34(42)45/h2-5H,6-28H2,1H3,(H,37,43)
    • InChI Key: MESSTSPLSVJMAY-UHFFFAOYSA-N
    • SMILES: O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(NCC1C=CC(C2=NN=C(C)N=N2)=CC=1)=O)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 794.36980042Da
  • Monoisotopic Mass: 794.36980042Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 56
  • Rotatable Bond Count: 35
  • Complexity: 1050
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.7
  • Topological Polar Surface Area: 227Ų

Me-Tet-PEG9-NHS Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
BA20593-10mg
Methyltetrazine-CH2NHCO-PEG9-CH2CH2COONHS
2143955-78-4 min.95%
10mg
$301.00 2024-04-20
A2B Chem LLC
BA20593-25mg
Methyltetrazine-CH2NHCO-PEG9-CH2CH2COONHS
2143955-78-4 min.95%
25mg
$529.00 2024-04-20

Additional information on Me-Tet-PEG9-NHS

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 2143955-78-4 and Me-Tet-PEG9-NHS

The chemical compound 2143955-78-4 and the product Me-Tet-PEG9-NHS have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are pivotal in the development of novel therapeutic agents and drug delivery systems. This research brief aims to synthesize the latest findings related to these entities, providing a comprehensive overview of their applications, mechanisms, and potential impact on the industry.

2143955-78-4, a unique chemical identifier, has been identified as a key intermediate in the synthesis of complex biomolecules. Recent studies have highlighted its role in facilitating the conjugation of bioactive molecules, thereby enhancing their stability and bioavailability. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its structural properties and reactivity. These insights are crucial for optimizing its use in drug development pipelines.

Me-Tet-PEG9-NHS, a polyethylene glycol (PEG) derivative, has emerged as a versatile tool in bioconjugation strategies. Its NHS ester group enables efficient coupling with primary amines, making it ideal for modifying proteins, peptides, and other biomolecules. Recent applications include its use in antibody-drug conjugates (ADCs) and targeted drug delivery systems. Studies have demonstrated that Me-Tet-PEG9-NHS can significantly improve the pharmacokinetic profiles of therapeutic agents, reducing immunogenicity and enhancing circulation time.

One of the most promising developments involves the combination of 2143955-78-4 and Me-Tet-PEG9-NHS in the design of next-generation drug carriers. Researchers have successfully utilized these compounds to create stable, multifunctional nanoparticles capable of targeted delivery to specific tissues. In vitro and in vivo studies have shown enhanced efficacy and reduced off-target effects, underscoring their potential in precision medicine.

Despite these advancements, challenges remain. The scalability of synthesis processes for 2143955-78-4 and the optimization of Me-Tet-PEG9-NHS conjugation protocols are areas requiring further investigation. Additionally, long-term stability studies and comprehensive toxicological assessments are needed to ensure their safe application in clinical settings.

In conclusion, the integration of 2143955-78-4 and Me-Tet-PEG9-NHS into pharmaceutical research represents a significant leap forward. Their unique properties and versatile applications hold promise for addressing unmet medical needs. Continued exploration of these compounds will undoubtedly yield innovative solutions in drug development and delivery, paving the way for more effective and targeted therapies.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司